Cas no 51639-48-6 (4-Piperazinoacetophenone)

• Product Name: 4-Piperazinoacetophenone
• CAS No: 51639-48-6
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• MDL: MFCD00005962
• CID: 89663
• PubChem ID: 24848282
• Update Time: 2025-04-18

4-Piperazinoacetophenone Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Piperazin-1-yl)phenyl)ethanone
• piperazin-4-ylacetophenone
• 4?Piperazinoacetophenone
• 4'-(1-Piperazinyl)acetophenone
• 1-(4-Piperazin-1-ylphenyl)ethanone
• 1-[4-(1-piperazinyl)phenyl]Ethanone
• 4'-PIPERAZINOACETOPHENONE
• 4′-(1-Piperazinyl)acetophenone
• 4-Piperazinoacetophenone
• N-(4-Acetylphenyl)piperazine
• NSC 109890
• 4-(1-Piperazinyl)Acetophenone
• STR06370
• 4-piperazino acetophenone
• NSC-109890
• 1-(4-Piperazin-1-yl-phenyl)ethanone
• InChI=1/C12H16N2O/c1-10(15)11-2-4-12(5-3-11)14-8-6-13-7-9-14/h2-5,13H,6-9H2,1H
• 1-[4-(1-Piperazinyl)phenyl]ethanone #
• 1-(4-acetylphenyl)-piperazine
• 1-[4-(1-Piperazinyl)phenyl]-1-ethanone
• 1-(4-piperazine-1-yl-phenyl)-ethanone
• 1-[4-(piperazin-1-yl)phenyl]ethan-1-one
• 4-(4-acetylphenyl)piperazine
• CS-0119947
• 1-(4-(piperazin-1-yl)phenyl)ethan-1-one
• SCHEMBL232986
• 4'-Piperazinoacetophenone, 94%
• TS-02904
• 1-(4-acetylphenyl)piperazine
• BIDD:GT0584
• 1-(4-acetylphenyl) piperazine
• p-Piperazinoacetophenone
• 1-(4-Piperazin-1-yl-phenyl)-ethanone
• DTXSID00199584
• 4'-piperazino-acetophenone
• FT-0617368
• MFCD00005962
• NS00032318
• AKOS000120540
• Ethanone, 1-[4-(1-piperazinyl)phenyl]-
• EINECS 257-332-6
• 1-(4-Acetyl-phenyl)piperazine
• NSC109890
• F2190-0511
• 1-(4-PIPERAZINOPHENYL)-1-ETHANONE
• SR-01000059922
• SR-01000059922-1
• AMY5264
• CHEMBL166330
• Z57042073
• 51639-48-6
• BDBM50001899
• 1-(p-acetylphenyl)piperazine
• 4 inverted exclamation marka-Piperazinoacetophenone
• DB-018540
• STK400476
• A10273
• 1-[4-(piperazin-1-yl)phenyl]ethanone

• MDL： MFCD00005962
• Inchi： 1S/C12H16N2O/c1-10(15)11-2-4-12(5-3-11)14-8-6-13-7-9-14/h2-5,13H,6-9H2,1H3
• InChI Key： KPXVKKBJROCIJB-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(=CC=1)N1CCNCC1

Computed Properties

• Exact Mass: 204.12600
• Monoisotopic Mass: 204.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Color/Form: powder
• Density: 1.079±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 107-110 °C (lit.)
• Boiling Point: 382.4°C at 760 mmHg
• Flash Point: 185.1 °C
• Refractive Index: 1.6000 (estimate)
• Solubility: Dissolution (51 g/l) (25 º C),
• PSA: 32.34000
• LogP: 1.69260
• Solubility: Not determined

4-Piperazinoacetophenone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R34
• HazardClass：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones